Cas no 1056970-88-7 (Spiro[2.4]heptane-4,7-dione)

• Product Name: Spiro[2.4]heptane-4,7-dione
• CAS No: 1056970-88-7
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 2137184
• Update Time: 2025-05-23

Spiro[2.4]heptane-4,7-dione Chemical and Physical Properties

Names and Identifiers

• Spiro[2.4]heptane-4,7-dione

• Inchi： 1S/C7H8O2/c8-5-1-2-6(9)7(5)3-4-7/h1-4H2
• InChI Key： UWGVRLVELQUPHD-UHFFFAOYSA-N
• SMILES： O=C1CCC(C21CC2)=O

Computed Properties

• Exact Mass: 124.052
• Monoisotopic Mass: 124.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1

Additional information on Spiro[2.4]heptane-4,7-dione

Spiro[2.4]heptane-4,7-dione: A Comprehensive Overview

Spiro[2.4]heptane-4,7-dione (CAS No: 1056970-88-7) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the spiroketals family, which are characterized by their spirocyclic structure—a type of ring junction where two rings are connected by a single atom. The spiro structure in Spiro[2.4]heptane-4,7-dione is formed by a seven-membered ring system with two ketone groups at positions 4 and 7. This arrangement imparts unique electronic and steric properties to the molecule, making it a subject of interest for researchers exploring its potential applications in drug design, material synthesis, and catalysis.

The synthesis of Spiro[2.4]heptane-4,7-dione involves a multi-step process that typically begins with the preparation of appropriate precursors. One common approach involves the use of diketones and cyclic ketones as starting materials, followed by intramolecular cyclization reactions under specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of spiro compounds, including Spiro[2.4]heptane-4,7-dione. These methods often leverage transition metal catalysts or organocatalysts to facilitate the formation of the spirocyclic structure while minimizing side reactions.

One of the most intriguing aspects of Spiro[2.4]heptane-4,7-dione is its electronic properties. The presence of two ketone groups introduces electron-withdrawing effects into the molecule, which can influence its reactivity in various chemical transformations. This makes it a valuable component in reactions involving enolate formation or conjugate additions. Recent studies have also highlighted its potential as a building block for constructing more complex molecular architectures, such as macrocycles and polycyclic compounds.

In terms of applications, Spiro[2.4]heptane-4,7-dione has shown promise in the field of drug discovery. Its rigid spirocyclic structure can serve as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, researchers have explored its use in creating small-molecule inhibitors for various enzyme targets, leveraging its ability to form hydrogen bonds and interact with protein surfaces.

Moreover, Spiro[2.4]heptane-4,7-dione has been investigated for its role in materials science. Its rigid and planar structure makes it a candidate for use in organic electronics, particularly in applications requiring semiconducting materials or nonlinear optical properties. Recent experiments have demonstrated that derivatives of this compound can exhibit interesting charge transport properties when incorporated into thin films or polymer blends.

From a structural standpoint, Spiro[2.4]heptane-4,7-dione exhibits a high degree of symmetry due to its seven-membered ring system and equidistant ketone groups. This symmetry contributes to its stability under various chemical conditions and enhances its suitability for applications requiring robust molecular frameworks.

In conclusion, Spiro[2.4]heptane-4,7-dione (CAS No: 1056970-88-7) stands out as a versatile compound with significant potential across multiple disciplines within chemistry and materials science. Its unique spirocyclic structure and electronic properties make it an invaluable tool for researchers seeking to develop novel compounds with tailored functionalities.